Cas no 35393-05-6 (Bicycloheptatrienyl)

Bicycloheptatrienyl structure
Bicycloheptatrienyl structure
Product Name:Bicycloheptatrienyl
CAS No:35393-05-6
MF:C14H14
MW:182.260963916779
CID:2665631
Update Time:2023-08-06

Bicycloheptatrienyl Chemical and Physical Properties

Names and Identifiers

    • Bicycloheptatrienyl
    • Bi-1,3,5-cycloheptatrien-1-yl
    • DQTBPGGDBUPCHT-UHFFFAOYSA-N
    • 1,1'-Bi(1,3,5-cycloheptatriene)
    • Inchi: 1S/C14H14/c1-2-6-10-13(9-5-1)14-11-7-3-4-8-12-14/h1-9,11H,10,12H2
    • InChI Key: DQTBPGGDBUPCHT-UHFFFAOYSA-N
    • SMILES: C1(=CC=CC=CC1)C1=CC=CC=CC1

Computed Properties

  • Exact Mass: 182.11
  • Monoisotopic Mass: 182.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
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